Cas no 67198-17-8 (( /-)-U-50488 HYDROCHLORIDE)

• Product Name: ( /-)-U-50488 HYDROCHLORIDE
• CAS No: 67198-17-8
• MF: C₁₉H₂₇Cl₃N₂O
• MW: 405.789482355118
• CID: 826514
• PubChem ID: 19872097
• Update Time: 2025-04-19

( /-)-U-50488 HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• ( /-)-U-50488 HYDROCHLORIDE
• (+)-U-50488 HYDROCHLORIDE
• (+/-)-trans-U-50488
• 2-(3,4-dichlorophenyl)-N-methyl-N-(trans-(+/-))-[2-(pyrrolidin-1-yl)-cyclohexyl]acetamide
• 3,4-dichloro-N-methyl-N-[2-(1-pyrrolidinyl)-cyclohexyl]benzeneacetamide
• trans-(+/-)-3,4-dichloro-N-methyl-N-[2-(1-pyrolidinyl)cyclohexyl]benzeneacetamide
• TRANS-(+/-)-3,4-DICHLORO-N-METHYL-N-[2-(1-PYRROLIDINYL)CYCLOHEXYL]BENZENEACETAMIDE HYDROCHLORIDE
• trans-(+)-3,4-Dichloro-N-Methyl-N-[2-(1-pyrrolidinyl)-cyclohexyl]benzeneacetaMidehydrochloride
• 3,4-dichloro-N-methyl-N-[2-(1-pyrrolidinyl)cyclo-hexyl] benzeneacetamide hydrochloride
• (+)-U-50488Hydrochloride
• SCHEMBL7115845
• 2-(3,4-dichlorophenyl)-N-methyl-N-(2-pyrrolidin-1-ylcyclohexyl)acetamide;hydrochloride
• (+/-)-U-50488 hydrochloride
• 67198-17-8
• 67198-19-0

• Inchi： 1S/C19H26Cl2N2O.ClH/c1-22(19(24)13-14-8-9-15(20)16(21)12-14)17-6-2-3-7-18(17)23-10-4-5-11-23;/h8-9,12,17-18H,2-7,10-11,13H2,1H3;1H
• InChI Key： KGMMGVIYOHGOKQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(N(C)C1CCCCC1N1CCCC1)=O)Cl.Cl

Computed Properties

• Exact Mass: 404.11900
• Monoisotopic Mass: 404.118897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 5.14120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides